Cas no 1806797-73-8 (Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate)

• Product Name: Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate
• CAS No: 1806797-73-8
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857314
• Update Time: 2025-06-15

Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate

• Inchi： 1S/C9H9F2N3O4/c1-18-7(15)3-6-5(12)2-4(8(10)11)9(13-6)14(16)17/h2,8H,3,12H2,1H3
• InChI Key： QLBSFOWTGCURBI-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(CC(=O)OC)C(=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.8
• Topological Polar Surface Area: 111

Additional information on Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate

Research Brief on Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate (CAS: 1806797-73-8): Recent Advances and Applications

Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate (CAS: 1806797-73-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and therapeutic relevance.

The structural features of Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate make it a versatile building block for medicinal chemistry. The presence of the difluoromethyl group enhances the metabolic stability of derived compounds, while the nitro group facilitates further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based kinase inhibitors, which showed promising activity against cancer cell lines. The study also reported improved pharmacokinetic profiles for derivatives of this compound, underscoring its potential in oncology drug development.

In addition to its role in kinase inhibition, Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate has been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into novel antibacterial agents targeting multidrug-resistant pathogens. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, achieving significant reductions in bacterial growth. These findings suggest that this chemical scaffold could address the urgent need for new antibiotics in the face of rising antimicrobial resistance.

The synthetic accessibility of Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient, scalable route to this compound using a palladium-catalyzed cross-coupling reaction. This method offers advantages in yield and purity compared to traditional approaches, making it more feasible for industrial-scale production. Such advancements in synthesis are critical for enabling further pharmacological studies and eventual clinical translation.

Looking ahead, the potential of Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate extends beyond its current applications. Computational modeling studies predict its suitability for targeting other enzyme families, including proteases and phosphodiesterases. Furthermore, its modular structure allows for diversification, opening avenues for the discovery of compounds with tailored biological activities. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

In conclusion, Methyl 3-amino-5-(difluoromethyl)-6-nitropyridine-2-acetate (CAS: 1806797-73-8) represents a promising scaffold in chemical biology and drug discovery. Its unique chemical properties, coupled with recent advancements in synthesis and application, highlight its value as a tool for addressing unmet medical needs. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.